N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide

• IUPAC Name: N-(1,4,6-trimethylpyrazolo[3,4-b]pyridin-3-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C20H18N4O/c1-12-11-13(2)21-19-17(12)18(23-24(19)3)22-20(25)16-10-6-8-14-7-4-5-9-15(14)16/h4-11H,1-3H3,(H,22,23,25)
• InChI Key: DFSVULBYHAICHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=NN2C)NC(=O)C3=CC=CC4=CC=CC=C43)C
• Molecular Formula: C20H18N4O
• Molecular Weight: 330.4 g/mol

Description

N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide, also known as TPN-11, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. TPN-11 is a potent inhibitor of the enzyme focal adhesion kinase (FAK), which plays a critical role in cancer cell survival, proliferation, and metastasis.

Mechanism of Action

FAK is a non-receptor tyrosine kinase that plays a critical role in cell adhesion, migration, and survival. FAK is overexpressed in many types of cancer and is a promising target for cancer therapy. N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide inhibits FAK activity by binding to the ATP-binding site of the kinase domain, leading to decreased autophosphorylation and downstream signaling. This results in decreased cancer cell survival, proliferation, and metastasis.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide has been shown to have other biochemical and physiological effects. N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for tumor growth and metastasis. N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide has been shown to enhance the effectiveness of other chemotherapeutic agents, suggesting that it may have potential as a combination therapy.

Advantages and Limitations for Lab Experiments

One advantage of N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide is that it is a small molecule inhibitor, which makes it relatively easy to synthesize and modify. N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide has also been extensively studied in preclinical models, which provides a strong foundation for further research. However, one limitation of N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide. One area of interest is the development of N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide as a combination therapy with other chemotherapeutic agents. Another area of interest is the exploration of N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide in other types of cancer, such as ovarian and colorectal cancer. Additionally, further research is needed to determine the safety and efficacy of N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide in clinical trials, which will be critical for its potential use as a cancer therapy.

Synthesis Methods

The synthesis of N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide involves several steps, including the reaction of 2,6-dimethylpyrazine with 3-chloro-4-methylpyridine to produce 1-chloro-4,6-dimethyl-3-pyridinylpyrazine. The resulting compound is then reacted with 1-naphthylamine to yield N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide. The purity of the synthesized compound can be confirmed by various analytical techniques, such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide has been extensively studied for its potential therapeutic applications in cancer treatment. FAK is overexpressed in many types of cancer, including breast, lung, prostate, and pancreatic cancer, and plays a critical role in cancer cell survival, proliferation, and metastasis. N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide has been shown to inhibit FAK activity in cancer cells, leading to decreased cell viability, migration, and invasion. In preclinical studies, N-(1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)-1-naphthamide has demonstrated promising anti-tumor activity in various cancer models, both as a single agent and in combination with other chemotherapeutic agents.